Cas no 2169873-94-1 (N-butylbut-2-enehydrazide)

• Product Name: N-butylbut-2-enehydrazide
• CAS No: 2169873-94-1
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6480245
• PubChem ID: 165519092
• Update Time: 2025-10-28

N-butylbut-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• N-butylbut-2-enehydrazide
• EN300-1276027
• 2169873-94-1

• Inchi： 1S/C8H16N2O/c1-3-5-7-10(9)8(11)6-4-2/h4,6H,3,5,7,9H2,1-2H3/b6-4+
• InChI Key： BRGRVTIWLKFKQT-GQCTYLIASA-N
• SMILES： O=C(/C=C/C)N(CCCC)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on N-butylbut-2-enehydrazide

Professional Introduction to N-butylbut-2-enehydrazide (CAS No. 2169873-94-1)

N-butylbut-2-enehydrazide, with the chemical formula C₈H₁₄N₂, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2169873-94-1, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The molecule consists of a but-2-ene backbone substituted with a hydrazide functional group, making it a versatile intermediate in organic synthesis.

The hydrazide group in N-butylbut-2-enehydrazide is particularly noteworthy for its reactivity. Hydrazides are known for their ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are crucial intermediates in the synthesis of heterocyclic compounds. This reactivity makes N-butylbut-2-enehydrazide a valuable building block for the construction of more complex molecular structures.

In recent years, there has been growing interest in the application of N-butylbut-2-enehydrazide in the development of novel pharmaceuticals. The compound's ability to undergo facile functionalization has opened up possibilities for its use in the synthesis of bioactive molecules. For instance, researchers have explored its potential as an intermediate in the preparation of antiviral and anti-inflammatory agents. The hydrazide moiety can be further modified to introduce additional pharmacophores, enhancing the therapeutic profile of the resulting compounds.

One of the most exciting areas of research involving N-butylbut-2-enehydrazide is its role in the development of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, and their inhibition is often a key strategy in drug design. The hydrazide group can be incorporated into molecules designed to interact with specific protease active sites, thereby blocking their function. This approach has shown promise in the treatment of conditions such as cancer and infectious diseases.

The synthesis of N-butylbut-2-enehydrazide itself is an interesting challenge due to its relatively complex structure. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, advances in synthetic methodology have made it possible to produce this compound more efficiently. For example, catalytic hydrogenation techniques have been employed to simplify some of the synthetic steps, reducing the overall complexity of the process.

In addition to its pharmaceutical applications, N-butylbut-2-enehydrazide has found utility in materials science. The compound's ability to form polymers and copolymers has been explored for the development of novel materials with unique properties. These materials may find applications in areas such as coatings, adhesives, and specialty polymers. The versatility of N-butylbut-2-enehydrazide makes it a valuable asset in both academic research and industrial applications.

The safety profile of N-butylbut-2-enehydrazide is another important consideration. While the compound is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to ensure safe use in laboratory and industrial settings. Storage conditions should be controlled to prevent degradation, and personal protective equipment should be used when handling the compound.

Future research directions for N-butylbut-2-enehydrazide may include exploring its potential as a precursor for more complex organic transformations. The development of new synthetic strategies could further enhance its utility as an intermediate in drug discovery and material science applications. Collaborative efforts between chemists and biologists will likely lead to innovative uses for this versatile compound.

In conclusion, N-butylbut-2-enehydrazide (CAS No. 2169873-94-1) is a fascinating molecule with significant potential in various fields. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of organic chemistry continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemical research.